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Compound of Interest

Compound Name: TFR4OHT

CAS No.: 113748-88-2

Cat. No.: B611315

Get Quote

Standard Operating Procedure (SOP) for TFR4OHT Storage and Handling

Part 1: Core Directive (Scope & Definition)
Compound Identity: TFR4OHT (Trans-Fixed Ring 4-Hydroxytamoxifen) CAS Number: 113748-

88-2 Synonyms: (E)-1-(4-(2-(dimethylamino)ethoxy)phenyl)-1-(4-hydroxyphenyl)-2-phenylbut-1-

ene (Fixed Ring Analog)[1]

Critical Scientific Context: Unlike standard 4-Hydroxytamoxifen (4-OHT), which undergoes

spontaneous reversible isomerization between its Z (active) and E (inactive) forms in solution—

particularly when exposed to light or solvents with low dielectric constants—TFR4OHT is a

chemically modified "fixed-ring" analog.[1] It is engineered to lock the triphenylethylene

structure into a specific conformation (Trans), preventing isomerization.

While this confers greater stability than generic 4-OHT, this SOP mandates strict adherence to

Class 3 (Flammable) / Class 6.1 (Toxic) handling protocols to preserve its specific

conformational purity and biological integrity.[1]
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Part 2: Scientific Integrity & Logic (Protocols)
Safety & Environmental Controls (HSE)

Hazard Classification: Carcinogen (H350), Reproductive Toxicant (H360).

Engineering Controls: All powder handling must occur within a certified Chemical Fume

Hood.

PPE: Double Nitrile gloves (0.11mm min), N95/P100 respirator (if outside hood), and safety

goggles.

Deactivation: TFR4OHT is lipophilic. Clean spills with 10% bleach (sodium hypochlorite)

followed by 70% Ethanol. Do not use water initially; it will bead and spread the contaminant.

Storage Specifications (The "Cold Chain")
Unlike standard 4-OHT, TFR4OHT does not require "darkness" to prevent isomerization, but it

does require darkness to prevent photo-oxidation of the phenol group.[1]

State Temperature Container Shelf Life Notes

Lyophilized

Powder

-20°C (Long

Term)

Amber Glass Vial

(Desiccated)
24 Months

Hygroscopic.[1]

Store under inert

gas (Argon/N2) if

possible.

Solubilized Stock -80°C
Amber Glass /

PTFE-lined cap
6 Months

Avoid plastic

tubes for long-

term storage

(leaching risk).[1]

Working Solution 4°C
Polypropylene

(Short term)
24 Hours

Discard after

use. Do not

refreeze.

Solubilization Protocol (In Vitro)
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Solvent Choice: Dimethyl Sulfoxide (DMSO) is superior to Ethanol for TFR4OHT due to

lower volatility and better freeze-thaw stability.[1]

Target Concentration: 10 mM (Stock).

Step-by-Step:

Equilibration: Allow the vial to warm to Room Temperature (RT) inside a desiccator before

opening. Reason: Opening a cold vial condenses atmospheric water, causing hydrolysis.

Solvent Addition: Add anhydrous DMSO to the vial.

Vortexing: Vortex for 30 seconds. If particulates remain, sonicate in a water bath at 37°C for

5 minutes.

Aliquoting: Immediately dispense into single-use aliquots (e.g., 50 µL) in amber tubes. Flash

freeze in liquid nitrogen or dry ice before placing in -80°C.

In Vivo Formulation (Corn Oil Method)
For animal studies (e.g., Cre-ER induction), TFR4OHT must be delivered in a viscous vehicle

(Corn Oil or Sunflower Oil).[1] TFR4OHT is insoluble directly in oil.

The "Solvent-Exchange" Workflow:

Primary Dissolution: Dissolve TFR4OHT in 100% Ethanol (Molecular Biology Grade) at 20

mg/mL. Vortex until clear.

Oil Addition: Add the required volume of Corn Oil to the Ethanol-TFR4OHT solution.

Ratio: Final concentration usually 10-20 mg/mL.[1]

Evaporation (Critical Step):

Place the mixture in a vacuum centrifuge (SpeedVac) or under a stream of Nitrogen gas.

Run until the Ethanol is completely evaporated.[2]
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Validation: The volume should equal the volume of oil added. The solution must be clear,

not cloudy. Cloudiness indicates residual ethanol or water.

Sonication: Sonicate the oil solution for 20 minutes at 40°C to ensure homogeneity.

Part 3: Visualization & Formatting
Workflow Logic: TFR4OHT Handling
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Caption: Operational workflow for TFR4OHT solubilization. The 'Evaporation' step in the In Vivo

arm is critical to prevent Ethanol toxicity in animals.

Conformational Stability Logic
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Caption: Comparison of standard 4-OHT instability vs. TFR4OHT fixed-ring stability. TFR4OHT
bypasses the Z-E isomerization risk.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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